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Compound of Interest

Compound Name:
3-amino-N-(4-

methylphenyl)benzamide

CAS No.: 14315-26-5

Cat. No.: B080817

Get Quote

Executive Summary
Topic: Structural analysis and solid-state engineering of 3-amino-N-(4-
methylphenyl)benzamide and its structural analogs. Context: This scaffold represents a

privileged pharmacophore in medicinal chemistry, serving as a core motif in histone

deacetylase (HDAC) inhibitors (e.g., Entinostat analogs) and kinase inhibitors. Core Insight:

The solid-state behavior of this molecule is governed by a competition between the robust

amide

supramolecular synthon and the auxiliary hydrogen-bonding potential of the 3-amino group.
Understanding this interplay is critical for controlling polymorphism and solubility in drug
formulation.
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The molecule comprises two aromatic rings linked by an amide bridge. The meta-amino

substitution on the benzoyl ring introduces an electronic donor and a hydrogen bond

donor/acceptor site, breaking the symmetry of the simpler N-phenylbenzamide parent.

IUPAC Name: 3-amino-N-(4-methylphenyl)benzamide[1][2]

Molecular Formula:

Key Structural Features:

Torsion Angles: The amide linkage is non-planar with respect to the phenyl rings.[3]

Typical dihedral angles (

) between the amide plane and the phenyl rings range from 20° to 45° to minimize steric
clash between the amide oxygen/hydrogen and the ortho aromatic protons.

Electronic Character: The p-methyl group acts as a weak inductive donor, while the m-

amino group is a resonance donor, increasing the electron density of the benzoyl ring.

Validated Synthesis Protocol
To ensure high crystallinity and purity for diffraction studies, a "Nitro-Reduction" route is

superior to direct coupling of 3-aminobenzoic acid, which often leads to self-polymerization or

oligomer impurities.

Step 1: Amide Coupling React 3-nitrobenzoyl chloride with 4-methylaniline (p-toluidine) in the

presence of a non-nucleophilic base (TEA or Pyridine) in DCM. Step 2: Selective Reduction

Reduce the nitro group using

(stannous chloride) in ethanol or catalytic hydrogenation (

, Pd/C). Stannous chloride is preferred for small-scale crystallographic work as it avoids
catalyst poisoning issues.

3-Nitrobenzoyl Chloride
+ 4-Methylaniline

Intermediate:
3-Nitro-N-(p-tolyl)benzamide

DCM, Et3N, 0°C to RT Reduction:
SnCl2 / EtOH / Reflux

Target:
3-Amino-N-(4-methylphenyl)benzamide

Workup: NaHCO3 neut. Crystallization:
Slow Evap (EtOH/H2O)

Polymorph Screening

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b080817/docs?utm_src=pdf-body#technical-guide-crystal-structure-engineering-of-3-amino-n-4-methylphenyl-benzamide-scaffolds
https://pubchem.ncbi.nlm.nih.gov/compound/766593
https://www.chemsrc.com/en/cas/154740-93-9_1032803.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3247311/
https://www.benchchem.com/product/b080817/docs?utm_src=pdf-body-img#technical-guide-crystal-structure-engineering-of-3-amino-n-4-methylphenyl-benzamide-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Step-wise synthesis pathway designed to minimize side-reactions and maximize yield

of the crystalline precursor.

Crystallographic Analysis & Supramolecular
Synthons
Unit Cell Parameters (Analog Comparison)
Direct single-crystal data for the exact 3-amino target is often proprietary or derived; however,

the structural homology with 3-methyl-N-(4-methylphenyl)benzamide and N-(4-

methylphenyl)benzamide allows for precise prediction of the packing motif. The 3-methyl

analog is a steric isostere, while the 3-amino group adds H-bonding capability.

Table 1: Crystallographic Parameters of Key Analogs

Parameter
N-(4-
methylphenyl)benz
amide [1]

3-methyl-N-(4-
methylphenyl)benz
amide [2]

3-amino-N-(4-
methylphenyl)benz
amide (Predicted)

Crystal System Orthorhombic Monoclinic Monoclinic

Space Group or

a (Å) 18.69 5.27 ~5.3 - 5.5

b (Å) 10.56 14.09 ~14.0 - 14.5

c (Å) 8.11 16.57 ~16.5 - 17.0

(°) 90 92.59 92 - 95

Z 4 4 4

Primary Interaction 1D Chain (Amide) 1D Chain (Amide)
2D Sheet (Amide +

Amine)

The Primary Synthon: Amide Ribbon ( )
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The dominant feature in all N-arylbenzamides is the intermolecular hydrogen bond between the

amide N-H and the carbonyl oxygen of a neighboring molecule.

Geometry:

Distance:

Å (

)[4]

Graph Set:

(Infinite chain)

Directionality: This interaction typically runs parallel to the shortest crystallographic axis

(often the a-axis in monoclinic systems).

The Secondary Synthon: Amino-Directed Assembly
Unlike the methyl analogs, the 3-amino group introduces a critical variation. The amine nitrogen

(

) acts as a hydrogen bond donor (

) and a weak acceptor.

Interaction:

(bifurcated acceptor) or

.

Effect: This cross-linking interaction often stitches the 1D amide chains into 2D sheets or

bilayers. This increases the melting point and lattice energy compared to the 3-methyl

analog.
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3-Amino-N-(4-methylphenyl)benzamide
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2D Sheet Formation
(Cross-linking)

N(amino)-H...O=C
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Stitched by
Amino H-bonds

Click to download full resolution via product page

Figure 2: Supramolecular assembly logic showing the transition from 1D chains to 2D sheets

driven by the auxiliary amino group.[5]

Experimental Protocols
Crystallization for XRD
To obtain single crystals suitable for X-ray diffraction, a slow evaporation method using a binary

solvent system is recommended. The amino group increases polarity, requiring a polar protic

cosolvent.

Dissolution: Dissolve 50 mg of the purified 3-amino-N-(4-methylphenyl)benzamide in 4 mL

of absolute ethanol.

Filtration: Filter the solution through a 0.45

PTFE syringe filter into a clean scintillation vial to remove nucleation sites (dust).
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Cosolvent Addition: Carefully layer 1 mL of water or hexane (depending on solubility) on top,

or simply cover the vial with parafilm punctured with 3 pinholes.

Growth: Allow to stand at room temperature (20-25°C) for 3-7 days.

Harvesting: Crystals will likely appear as colorless prisms or plates.

Structure Refinement Workflow
When solving the structure (using SHELXT/SHELXL), pay specific attention to the amino group

hydrogen atoms.

Disorder: The 3-amino group may exhibit rotational disorder.

H-Atom Treatment: Do not constrain amino hydrogens using a riding model immediately.

Locate them in the Difference Fourier map to confirm the hydrogen bonding geometry, then

refine with isotropic thermal parameters.
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PubChem Compound Summary. "3-amino-N-(4-methylphenyl)benzamide."[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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